Cas no 1240279-47-3 (3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide)

3-(Thiophen-2-yl)-1H-pyrazole-5-carboxamide is a heterocyclic compound featuring a pyrazole core substituted with a thiophene moiety and a carboxamide functional group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and materials science. The thiophene ring enhances π-conjugation, while the carboxamide group offers hydrogen-bonding capability, facilitating interactions in biological systems or supramolecular assemblies. Its synthetic versatility allows for further derivatization, enabling applications in drug discovery, particularly as a scaffold for kinase inhibitors or antimicrobial agents. The compound’s balanced lipophilicity and polarity contribute to favorable pharmacokinetic profiles in bioactive molecules.

3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide structure

1240279-47-3 structure

Product Name:3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide

CAS No:1240279-47-3

MF:C₈H₇N₃OS

MW:193.225679636002

CID:2132616

PubChem ID:44229272

Update Time:2025-10-31

3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-(2-thienyl)-1H-Pyrazole-3-carboxamide
- 3-(Thiophen-2-yl)-1H-pyrazole-5-carboxaMide
- AKOS006229923
- STL069468
- DB-057977
- AN-329/43449441
- SCHEMBL21790277
- 5-thiophen-2-yl-1H-pyrazole-3-carboxamide
- 5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide
- 3-(Thiophen-2-yl)-1H-pyrazole-5-carboxaMide ,97%
- SCHEMBL2845171
- AKOS005111413
- F2198-0911
- 1240279-47-3
- 3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
- Inchi： 1S/C8H7N3OS/c9-8(12)6-4-5(10-11-6)7-2-1-3-13-7/h1-4H,(H2,9,12)(H,10,11)
- InChI Key： ICHSQXBOKLWZJI-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1=CC(C(N)=O)=NN1

Computed Properties

Exact Mass: 193.03098303g/mol
Monoisotopic Mass: 193.03098303g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 100Å²

3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
BAI LING WEI Technology Co., Ltd.	145497-1G	3-(Thiophen-2-yl)-1H-pyrazole-5-carboxamide, 97%	1240279-47-3	97%	1G	￥ 2380	2022-04-26
TRC	T266781-100mg	5-thiophen-2-yl-1h-pyrazole-3-carboxamide	1240279-47-3		100mg	$ 70.00	2022-06-02
TRC	T266781-500mg	5-thiophen-2-yl-1h-pyrazole-3-carboxamide	1240279-47-3		500mg	$ 295.00	2022-06-02
TRC	T266781-1g	5-thiophen-2-yl-1h-pyrazole-3-carboxamide	1240279-47-3		1g	$ 455.00	2022-06-02
Chemenu	CM490161-1g	5-(Thiophen-2-yl)-1H-pyrazole-3-carboxamide	1240279-47-3	97%	1g	$262	2023-01-19
eNovation Chemicals LLC	Y1234477-1g	3-(Thiophen-2-yl)-1H-pyrazole-5-carboxaMide	1240279-47-3	97%	1g	$610	2023-05-17
Life Chemicals	F2198-0911-0.25g	3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide	1240279-47-3	95%+	0.25g	$286.0	2023-09-06
Life Chemicals	F2198-0911-0.5g	3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide	1240279-47-3	95%+	0.5g	$302.0	2023-09-06
Life Chemicals	F2198-0911-1g	3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide	1240279-47-3	95%+	1g	$318.0	2023-09-06
Life Chemicals	F2198-0911-2.5g	3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide	1240279-47-3	95%+	2.5g	$636.0	2023-09-06

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide

Comprehensive Overview of 3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide (CAS No. 1240279-47-3)

3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide, with the CAS number 1240279-47-3, is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a thiophene ring fused with a pyrazole core, further functionalized with a carboxamide group. Its unique structural attributes make it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with the growing demand for precision medicine.

The rise of AI-driven drug discovery has amplified interest in compounds like 3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide. Computational models predict its high binding affinity for proteins linked to diseases such as diabetes and cancer, topics frequently searched in scientific databases. Its molecular weight (221.25 g/mol) and logP value (estimated 2.1) suggest favorable pharmacokinetics, a hot topic in ADMET optimization discussions. Moreover, its synthetic accessibility appeals to chemists exploring green chemistry methodologies, another trending focus area.

From a commercial perspective, CAS 1240279-47-3 is often queried alongside terms like "bulk suppliers", "custom synthesis", and "analytical standards". The compound’s purity (>98% HPLC) and stability under ambient conditions make it suitable for high-throughput screening, addressing the needs of contract research organizations (CROs). Recent patents highlight derivatives of this scaffold for neuroprotective applications, tapping into the booming market for CNS therapeutics.

Environmental and regulatory considerations are also pivotal. Unlike volatile organics, 3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide exhibits low ecotoxicity, aligning with REACH and FDA guidelines. This compliance enhances its appeal for sustainable agrochemical formulations, a sector increasingly prioritizing biodegradable chemistries. Analytical techniques like LC-MS and NMR are routinely employed for its characterization, ensuring reproducibility—a critical factor for peer-reviewed publications.

In summary, 1240279-47-3 represents a versatile building block bridging medicinal chemistry and material science. Its synergy with machine learning-aided design and adherence to green chemistry principles position it as a compound of enduring relevance. As research progresses, its applications in personalized therapeutics and catalysis are expected to expand, answering pressing questions in modern chemical innovation.